Cas no 2151517-18-7 (1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde
• CAS No: 2151517-18-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5808037
• PubChem ID: 165573170
• Update Time: 2025-06-08

1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde
• 2151517-18-7
• EN300-1620236
• 1-[(1-hydroxycyclobutyl)methyl]cyclopentane-1-carbaldehyde

• Inchi： 1S/C11H18O2/c12-9-10(4-1-2-5-10)8-11(13)6-3-7-11/h9,13H,1-8H2
• InChI Key： GIBPKHOLYRIYTJ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)CC1(C=O)CCCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde

Introduction to 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde (CAS No. 2151517-18-7)

1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde, identified by the chemical identifier CAS No. 2151517-18-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework comprising cyclobutyl and cyclopentane moieties connected through a hydroxymethyl bridge, exhibits potential applications in the synthesis of bioactive molecules. The presence of an aldehyde functional group at the terminus of the cyclopentane ring enhances its reactivity, making it a valuable intermediate in various chemical transformations.

The structural complexity of 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde arises from its bicyclic system, which combines the rigidity of the cyclobutane ring with the flexibility of the cyclopentane ring. This structural arrangement not only imparts distinct stereochemical properties but also opens up possibilities for diverse functionalization strategies. The hydroxyl group in the cyclobutyl moiety and the aldehyde group in the cyclopentane moiety serve as key functional handles, enabling further derivatization and exploration of its pharmacological properties.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, with cyclic structures being particularly favored due to their inherent biological activity and metabolic stability. The compound 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde aligns well with this trend, as its bicyclic architecture mimics natural products and bioactive molecules known for their therapeutic effects. The synthesis of this compound has been reported in several academic studies, highlighting its synthetic utility and potential as a building block for more complex molecules.

One of the most compelling aspects of 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde is its versatility in serving as a precursor for various pharmacologically relevant derivatives. The aldehyde group, being highly reactive, can undergo condensation reactions with amines to form Schiff bases, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. Additionally, it can be reduced to form primary alcohols or further oxidized to carboxylic acids, expanding its synthetic scope.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential therapeutic applications in areas such as oncology, neurology, and immunology. Furthermore, the stereochemical features of the molecule may influence its binding affinity and selectivity, making it an attractive candidate for structure-based drug design.

The synthesis of 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as cyclopentanone and cyclobutanone derivatives. Key steps include functional group interconversion, protection-deprotection strategies, and regioselective transformations to achieve the desired connectivity between the cyclobutyl and cyclopentane units. The use of advanced catalytic systems has also facilitated more efficient synthetic routes, reducing reaction times and improving yields.

The chemical properties of 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde make it a suitable candidate for exploring novel synthetic methodologies. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents at strategic positions within the molecule. These reactions not only enhance the complexity of the scaffold but also allow for fine-tuning of its physicochemical properties to optimize biological activity.

In conclusion, 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde (CAS No. 2151517-18-7) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug discovery are supported by both experimental evidence and computational studies, underscoring its significance as a molecular scaffold. As research in this area continues to evolve, 1-(1-hydroxycyclobutyl)methylcyclopentane-1-carbaldehyde is likely to play an increasingly important role in developing next-generation therapeutics.